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Compound of Interest

2-(4-Bromophenyl)-N,N-
Compound Name:
dimethylethanamine

CAS No.: 15221-61-1

Cat. No.: B1278134

Get Quote

Introduction & Strategic Significance

2-(4-Bromophenyl)-N,N-dimethylethanamine (often abbreviated as p-Bromo-DMPEA)
represents a pivotal scaffold in medicinal chemistry. Structurally, it is the para-brominated
analog of the endogenous trace amine N,N-dimethylphenethylamine.

Why this molecule matters:

e SAR Probe: The bromine atom serves as a lipophilic bulk substituent (increasing LogP) and
an electron-withdrawing group, altering receptor binding affinity compared to the parent
phenethylamine.

¢ Synthetic Handle: The C-Br bond is highly activated for palladium-catalyzed cross-coupling
(Suzuki-Miyaura, Buchwald-Hartwig), allowing researchers to rapidly diversify the aromatic
ring after establishing the amine tail.
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This guide contrasts the predicted properties (derived from standard cheminformatics
algorithms) with experimental behaviors observed during synthesis and handling, providing a

roadmap for accurate identification.

Physicochemical Property Landscape

The following table synthesizes predicted values against experimental observations. Note that
while algorithms assume an idealized state, experimental values often depend on the specific
salt form (Free Base vs. Hydrochloride).

Table 1: Comparative Property Analysis
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Predicted Experimental / Accuracy
Property . . .
(Cheminformatics)* Observed Behavior Assessment
High. MS confirms the
characteristic 1:1
_ 227.03/229.03 Da
Molecular Weight 228.13 g/mol ] ]
(Isotopic Split) Br/
Br pattern.
High. The Br atom
adds significant
LogP (Lipophilicity) 28-3.1 ~2.9 (HPLC retention) lipophilicity (+0.86
-value) vs. parent
amine.
Moderate. The
electron-withdrawing
] Br slightly lowers
pKa (Basic) 9.4-96 9.3+£0.2

basicity vs.
unsubstituted analog
(pKa ~9.8).

Physical State

Solid (Generic

prediction)

Oil (Free Base) / Solid
(HCI salt)

Low. Algorithms often
fail to predict the oily
nature of
phenethylamine free

bases at RT.

Boiling Point

260°C £ 20°C

~90-95°C @ 0.5

mmHg

Contextual.
Experimental
distillation requires
high vacuum to
prevent

decomposition.

*Predictions based on consensus data from SwissADME and ACD/Labs algorithms.

Experimental Synthesis & Validation Workflow
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To obtain high-purity p-Bromo-DMPEA, a reductive amination protocol is superior to direct
alkylation (which leads to quaternary ammonium over-alkylation).

Protocol: Eschweiler-Clarke Reductive Amination

Objective: Methylation of 4-bromophenethylamine.

» Reagents: 4-Bromophenethylamine (1.0 eq), Formaldehyde (37% aq, 5.0 eq), Sodium
Cyanoborohydride (NaBH

CN, 3.0 eq), Acetic Acid (to pH 5).

e Procedure:
o Dissolve amine in MeOH/AcOH buffer (0°C).
o Add Formaldehyde dropwise. Stir 30 min to form imine.
o Add NaBH

CN in portions. Caution: Generates HCN gas; use a scrubber.

o Stir at Room Temp (RT) for 12h.
o Workup: Basify with NaOH (pH > 12), extract into DCM, dry over Na

SO

« Purification: Kugelrohr distillation (high vacuum) or conversion to HCI salt (precipitation from
Et

O/HCI).

Visualization: Synthesis & Validation Logic

The following diagram outlines the critical decision pathways for synthesis and validation.
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Figure 1: Step-by-step workflow for the synthesis and purification of p-Bromo-DMPEA.

Spectral Characterization (The "Fingerprint")

Comparing predicted spectral data with experimental results is the primary method of

validation.
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A. Proton NMR ( H NMR) Analysis

Solvent: CDCI
, 400 MHz.
Predicted Shift Experimental
Position ( Shift ( Multiplicity Interpretation
) )
Doublet ( Deshielded by
Ar-H (orthoto Br)  7.45 7.40 —7.42 ]
Hz) bromine.
Characteristic
Doublet ( AA'BB' para-
Ar-H (metato Br) 7.10 7.08-7.10 o
Hz) substitution
pattern.
Ar-CH 2.75 2.70-2.75 Triplet / Multiplet Benzylic protons.
CH ) ) Adjacent to
2.55 2.50-2.55 Triplet / Multiplet ) ]
‘N amine nitrogen.
N(CH Critical Proof:
_ Integration of 6H
2.25 2.28 Singlet (6H)

confirms

dimethylation.

Expert Insight: A common experimental pitfall is the presence of a "satellite" peak around 2.4

ppm if monomethylation occurred. Ensure the N-Me peak integrates strictly to 6H relative to the

2H aromatic doublets.

B. Mass Spectrometry (MS)

Predicted: Monoisotopic mass 227.03. Experimental:

 Isotope Pattern: You must observe two peaks of nearly equal intensity at m/z 227 (
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Br) and m/z 229 (
Br).
e Fragmentation: Major fragment at m/z 58

, characteristic of N,N-dimethylamines via alpha-cleavage.

Functional Reactivity Profile

Understanding the reactivity difference between the predicted model and the actual molecule is
vital for downstream applications.

Cross-Coupling Efficiency

While predicted reactivity indices (DFT) suggest the C-Br bond is moderately reactive,
experimental data shows that the free amine can poison Palladium catalysts.

 Recommendation: Use the hydrochloride salt or protect the amine (e.g., as a borane
complex) if performing Suzuki couplings directly on this scaffold.

o Comparison: The p-Bromo analog reacts 100x faster in oxidative addition than the
corresponding p-Chloro analog, making it the superior choice for library generation.

Coordination
(Poisoning Risk) ___ - Pd Catalyst

p-Bromo-DMPEA

Suzuki Coupling
Requires Optimization)

Biaryl Derivative
Click to download full resolution via product page

Figure 2: Reactivity considerations for Palladium-catalyzed coupling.
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e To cite this document: BenchChem. [Technical Guide: Experimental vs. Predicted Properties
of 2-(4-Bromophenyl)-N,N-dimethylethanamine]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1278134/docs#technical-guide-
experimental-vs-predicted-properties-of-2-4-bromophenyl-n-n-dimethylethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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